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Compound of Interest

Compound Name: Isoscutellarein

Cat. No.: B191613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoscutellarein is a flavonoid compound found in various plants, including Theobroma

grandiflorum (Cupuaçu) and the liverwort Marchantia berteroana.[1] As a member of the

flavone subclass of flavonoids, it is structurally characterized as a tetrahydroxyflavone,

specifically 8-Hydroxyapigenin.[2][3][4] Its biological activities, which include antioxidant

properties, make it a compound of interest for research in areas such as oxidative stress-

related diseases.[4] Proper preparation of stock solutions is the first critical step for accurate

and reproducible in vitro and in vivo experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of Isoscutellarein stock solutions.

Physicochemical Data
A summary of the key quantitative data for Isoscutellarein is presented in the table below for

easy reference.
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Property Value Source(s)

Chemical Name
5,7,8-trihydroxy-2-(4-

hydroxyphenyl)chromen-4-one
[3]

Synonyms
8-Hydroxyapigenin, 4',5,7,8-

Tetrahydroxyflavone
[2][3][4][5]

CAS Number 41440-05-5 [2][3][4][5]

Molecular Formula C₁₅H₁₀O₆ [2][3][4][6]

Molecular Weight 286.24 g/mol [2][3][4][6]

Recommended Solvents DMSO, Ethanol

Recommended Storage
Powder: -20°C; Stock Solution:

-20°C or -80°C
[1]

Experimental Protocols
Materials and Equipment

Isoscutellarein powder (CAS: 41440-05-5)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (EtOH), anhydrous

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Ultrasonic bath (optional)

Water bath or incubator at 37°C (optional)
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Protocol for Preparing a 10 mM Isoscutellarein Stock
Solution in DMSO
This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for serial dilutions in cell culture and other assays.

Workflow for Stock Solution Preparation
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Preparation

Dissolution

Final Steps

1. Calculate Required Mass

2. Weigh Isoscutellarein

3. Add DMSO

4. Vortex Thoroughly

5. Optional: Warm to 37°C

7. Aliquot Solution

6. Optional: Sonicate

8. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Isoscutellarein stock solution.
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Step-by-Step Procedure:

Calculation: To prepare a 10 mM stock solution, the required mass of Isoscutellarein is

calculated using the following formula: Mass (g) = Concentration (mol/L) x Volume (L) x

Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x

286.24 g/mol x 1000 mg/g = 2.86 mg

Weighing: Accurately weigh 2.86 mg of Isoscutellarein powder and transfer it to a sterile

microcentrifuge tube or amber vial.

Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the Isoscutellarein
powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A clear, yellowish solution should be obtained.

Enhancing Solubility (Optional): If the compound does not dissolve completely, warm the

solution in a 37°C water bath for 10-15 minutes and vortex again.[1] An ultrasonic bath can

also be used for a few minutes to aid dissolution.[1]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Note on Solvent Choice: While DMSO is a common and effective solvent, it can be toxic to

cells at higher concentrations. When diluting the stock solution into aqueous media for cell-

based assays, ensure the final DMSO concentration is typically below 0.1% to avoid solvent-

induced cytotoxicity. Ethanol can also be used as a solvent, but solubility may differ. Always

perform a vehicle control in your experiments.

Stock Solution Preparation Table
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The following table provides pre-calculated volumes for preparing different concentrations of

Isoscutellarein stock solutions.[1]

Desired Stock
Concentration

Mass of Isoscutellarein Volume of Solvent to Add

1 mM 1 mg 3.49 mL

5 mM 1 mg 0.70 mL

10 mM 1 mg 0.35 mL

1 mM 5 mg 17.47 mL

5 mM 5 mg 3.49 mL

10 mM 5 mg 1.75 mL

Visualization of Related Pathway
Isoscutellarein is synthesized in plants through the flavonoid biosynthesis pathway, which is a

branch of the phenylpropanoid pathway.

Biosynthesis of Isoscutellarein
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Caption: Simplified biosynthesis pathway of Isoscutellarein.

This pathway begins with the amino acid Phenylalanine.[2] Through a series of enzymatic

reactions catalyzed by Phenylalanine ammonia-lyase (PAL), Cinnamic acid 4-hydroxylase

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b191613?utm_src=pdf-body-img
https://www.benchchem.com/product/b191613?utm_src=pdf-body
https://www.selleckchem.com/products/scutellarein.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(C4H), and 4-coumarate:CoA ligase (4CL), p-Coumaroyl-CoA is formed.[2] This intermediate

enters the flavonoid-specific branch, where Chalcone synthase (CHS) and Chalcone isomerase

(CHI) produce the flavanone naringenin. Flavanone synthase II (FNSII) then converts

naringenin to apigenin.[2] Finally, a hydroxylation step at the 8-position of the A-ring of apigenin

yields Isoscutellarein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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